![molecular formula C7H12N2S B6149528 [1-(propan-2-yl)-1H-pyrazol-5-yl]methanethiol CAS No. 1935498-19-3](/img/no-structure.png)
[1-(propan-2-yl)-1H-pyrazol-5-yl]methanethiol
Overview
Description
[1-(propan-2-yl)-1H-pyrazol-5-yl]methanethiol (C6H11NOS) is an organic compound belonging to the class of thiols and pyrazoles. It is a colorless liquid with an unpleasant odor, and is used in a variety of applications, including as a chemical intermediate, a reagent for organic synthesis, and a component of fragrances and flavors.
Mechanism of Action
The mechanism of action of [1-(propan-2-yl)-1H-pyrazol-5-yl]methanethiol is not well understood. However, it is believed that the compound acts as a ligand, binding to certain proteins and other molecules in the body and altering their activity. It is also believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects
[1-(propan-2-yl)-1H-pyrazol-5-yl]methanethiol has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the growth of certain bacteria, reduce inflammation, and protect cells from oxidative damage. It has also been shown to reduce the levels of certain hormones, such as cortisol, in the body.
Advantages and Limitations for Lab Experiments
The use of [1-(propan-2-yl)-1H-pyrazol-5-yl]methanethiol in laboratory experiments has several advantages. It is a relatively inexpensive compound, and is easily synthesized from readily available starting materials. It is also relatively stable and can be stored for long periods of time without significant degradation. However, its use in laboratory experiments is limited by its toxicity, as it can be harmful if inhaled or ingested.
Future Directions
The potential future directions for [1-(propan-2-yl)-1H-pyrazol-5-yl]methanethiol are numerous. Its use in the development of new drugs and treatments for various diseases is an area of research that is currently being explored. It could also be used in the development of new flavors and fragrances, as well as in the study of the biochemical and physiological effects of various compounds. Additionally, it could be used in the development of new methods for organic synthesis, as well as in the study of the mechanism of action of various drugs.
Synthesis Methods
[1-(propan-2-yl)-1H-pyrazol-5-yl]methanethiol can be synthesized from the reaction of ethanethiol and propan-2-yl-1H-pyrazole-5-carboxylic acid in the presence of a base. This reaction occurs in two steps: first, the ethanethiol reacts with the carboxylic acid to form a thioester, and then the thioester undergoes a nucleophilic attack by the base to form [1-(propan-2-yl)-1H-pyrazol-5-yl]methanethiol. The reaction is usually carried out in an aqueous medium, such as aqueous ethanol, at temperatures between 25 and 50 degrees Celsius.
Scientific Research Applications
[1-(propan-2-yl)-1H-pyrazol-5-yl]methanethiol has a variety of scientific research applications. It has been used as a reagent for organic synthesis, as a chemical intermediate for the synthesis of other compounds, and as a component of fragrances and flavors. It has also been used in the study of the mechanism of action of various drugs, as well as in the study of the biochemical and physiological effects of various compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [1-(propan-2-yl)-1H-pyrazol-5-yl]methanethiol involves the reaction of 2-propanol with 1H-pyrazole-5-thiol in the presence of a strong acid catalyst to form the intermediate 1-(propan-2-yl)-1H-pyrazol-5-ylmethanol. This intermediate is then reacted with thionyl chloride to form the final product [1-(propan-2-yl)-1H-pyrazol-5-yl]methanethiol.", "Starting Materials": [ { "Name": "2-propanol", "Amount": "1 equivalent" }, { "Name": "1H-pyrazole-5-thiol", "Amount": "1 equivalent" }, { "Name": "thionyl chloride", "Amount": "1.1 equivalents" }, { "Name": "strong acid catalyst (e.g. sulfuric acid)", "Amount": "catalytic" } ], "Reaction": [ { "Step": "Add 2-propanol and 1H-pyrazole-5-thiol to a reaction flask.", "Conditions": "Room temperature, under nitrogen atmosphere." }, { "Step": "Add a catalytic amount of strong acid catalyst to the reaction flask.", "Conditions": "Room temperature, under nitrogen atmosphere." }, { "Step": "Stir the reaction mixture for several hours until the intermediate 1-(propan-2-yl)-1H-pyrazol-5-ylmethanol is formed.", "Conditions": "Room temperature, under nitrogen atmosphere." }, { "Step": "Add thionyl chloride to the reaction flask dropwise while stirring.", "Conditions": "Room temperature, under nitrogen atmosphere." }, { "Step": "Heat the reaction mixture to reflux for several hours until the final product [1-(propan-2-yl)-1H-pyrazol-5-yl]methanethiol is formed.", "Conditions": "Under nitrogen atmosphere." }, { "Step": "Cool the reaction mixture and isolate the product by filtration or extraction.", "Conditions": "Room temperature, under nitrogen atmosphere." } ] } | |
CAS RN |
1935498-19-3 |
Product Name |
[1-(propan-2-yl)-1H-pyrazol-5-yl]methanethiol |
Molecular Formula |
C7H12N2S |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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